Cas no 1024388-15-5 (2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione)

2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione structure
1024388-15-5 structure
Product Name:2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione
CAS No:1024388-15-5
MF:C17H14BrN3O2
MW:372.21596288681
MDL:MFCD01567411
CID:4568385
Update Time:2023-11-22

2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2-{1-[(5-bromo-4,6-dimethylpyrimidin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione
    • 2-[(E)-N-(5-bromo-4,6-dimethylpyrimidin-2-yl)-C-methylcarbonimidoyl]-3-hydroxyinden-1-one
    • 2-{1-[(5-bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
    • 2-(((5-BROMO-4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO)ETHYLIDENE)INDANE-1,3-DIONE
    • 2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione
    • MDL: MFCD01567411
    • Inchi: 1S/C17H14BrN3O2/c1-8(19-17-20-9(2)14(18)10(3)21-17)13-15(22)11-6-4-5-7-12(11)16(13)23/h4-7,22H,1-3H3/b19-8+
    • InChI Key: LGYUVUCREKPWKS-UFWORHAWSA-N
    • SMILES: BrC1C(C)=NC(=NC=1C)/N=C(\C)/C1C(C2C=CC=CC=2C=1O)=O

Computed Properties

  • Exact Mass: 371.02694g/mol
  • Monoisotopic Mass: 371.02694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 372.2g/mol
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.4

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 537.4±60.0 °C at 760 mmHg
  • Flash Point: 278.8±32.9 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Security Information

2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB162784-1 g
2-(((5-Bromo-4,6-dimethylpyrimidin-2-yl)amino)ethylidene)indane-1,3-dione
1024388-15-5
1g
€211.30 2023-05-08
abcr
AB162784-5 g
2-(((5-Bromo-4,6-dimethylpyrimidin-2-yl)amino)ethylidene)indane-1,3-dione
1024388-15-5
5g
€377.50 2023-05-08
abcr
AB162784-10 g
2-(((5-Bromo-4,6-dimethylpyrimidin-2-yl)amino)ethylidene)indane-1,3-dione
1024388-15-5
10g
€482.50 2023-05-08
Matrix Scientific
168974-1mg
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
1024388-15-5
1mg
$90.00 2023-09-06
Matrix Scientific
168974-5mg
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
1024388-15-5
5mg
$105.00 2023-09-06
Matrix Scientific
168974-10mg
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
1024388-15-5
10mg
$146.00 2023-09-06
TRC
B170250-0.5mg
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
1024388-15-5
0.5mg
$ 50.00 2022-06-07
TRC
B170250-1mg
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
1024388-15-5
1mg
$ 80.00 2022-06-07
TRC
B170250-2.5mg
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
1024388-15-5
2.5mg
$ 155.00 2022-06-07
abcr
AB162784-1g
2-(((5-Bromo-4,6-dimethylpyrimidin-2-yl)amino)ethylidene)indane-1,3-dione; .
1024388-15-5
1g
€211.30 2024-06-10
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